Cas no 894074-84-1 (Methyl 5-chloro-2-methylisonicotinate)

• Product Name: Methyl 5-chloro-2-methylisonicotinate
• CAS No: 894074-84-1
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2126834
• Update Time: 2023-08-04

Methyl 5-chloro-2-methylisonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-2-methylisonicotinate
• PSOQVWORUVHHKE-UHFFFAOYSA-N
• methyl 5-chloro-2-methylpyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 5-chloro-2-methyl-, methyl ester
• Methyl 5-chloro-2-methylisonicotinate

• Inchi： 1S/C8H8ClNO2/c1-5-3-6(8(11)12-2)7(9)4-10-5/h3-4H,1-2H3
• InChI Key： PSOQVWORUVHHKE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 39.2